Boron, [5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-N-methyl)]-N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1H-pyrrole-2-propanamidato-]difluoro-

• IUPAC Name: 3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)-N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]propanamide
• InChI: InChI=1S/C18H24BF2N3O4/c1-12-7-13(2)23-16(12)8-15-4-3-14(24(15)19(23,20)21)5-6-17(28)22-18(9-25,10-26)11-27/h3-4,7-8,25-27H,5-6,9-11H2,1-2H3,(H,22,28)
• InChI Key: AYYUNTIXIOGQPJ-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(N2C(=CC(=C2C=C3[N+]1=C(C=C3)CCC(=O)NC(CO)(CO)CO)C)C)(F)F
• Molecular Formula: C18H24BF2N3O4
• Molecular Weight: 395.2 g/mol

Description

Boron, [5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-N-methyl)]-N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1H-pyrrole-2-propanamidato-]difluoro- is a useful research compound. Its molecular formula is C18H24BF2N3O4 and its molecular weight is 395.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Boron, [5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-N-methyl)]-N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1H-pyrrole-2-propanamidato-]difluoro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Boron, [5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-N-methyl)]-N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1H-pyrrole-2-propanamidato-]difluoro- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Boron in Human Nutrition and Health

• Boron Metabolism in Human Milk

  Research by Hunt, Friel, and Johnson (2004) examined boron concentrations in milk from mothers of full-term and premature infants, suggesting that boron may be under homeostatic control in human milk. The stable concentrations of boron over time indicate a potential role in the nutritional needs of infants (Hunt, Friel, & Johnson, 2004).

• Boron and Cognitive Performance

  Penland (1994) explored the impact of dietary boron on brain function and cognitive performance. The study found that low boron intake could negatively affect cognitive abilities, suggesting boron's importance in brain health and function (Penland, 1994).

Boron in Environmental and Occupational Health

• Boron Exposure through Drinking Water: A study by Igra et al. (2016) investigated the effects of boron exposure through drinking water on pregnancy outcomes, highlighting the potential developmental impacts of boron at elevated concentrations. This study underscores the importance of monitoring boron levels in the environment (Igra, Harari, Lu, Casimiro, & Vahter, 2016).

Boron in Medical Applications

• Boron Neutron Capture Therapy (BNCT) for Cancer: Capala et al. (2003) discussed the use of boron neutron capture therapy (BNCT) for treating glioblastoma multiforme, highlighting boron's role in this innovative cancer treatment approach. BNCT uses boron-containing compounds that target cancer cells, followed by irradiation with neutrons to destroy these cells (Capala, Stenstam, Sköld, Munck Af Rosenschöld, Giusti, Persson, Wallin, Brun, Franzén, Carlsson, Salford, Ceberg, Persson, Pellettieri, & Henriksson, 2003).